Cas no 22623-50-3 (Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI))

Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI) structure
22623-50-3 structure
Product Name:Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI)
CAS No:22623-50-3
MF:C12H15NS2
MW:237.384200334549
CID:274095
PubChem ID:3032780
Update Time:2025-04-19

Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI)
    • prop-2-enyl N-(1-phenylethyl)carbamodithioate
    • Prop-2-en-1-yl hydrogen (1-phenylethyl)carbonodithioimidate
    • CARBAMIC ACID, (alpha-METHYLBENZYL)DITHIO-, ALLYL ESTER
    • 22623-50-3
    • DTXSID20945282
    • (alpha-Methylbenzyl)dithiocarbamic acid allyl ester
    • Inchi: 1S/C12H15NS2/c1-3-9-15-12(14)13-10(2)11-7-5-4-6-8-11/h3-8,10H,1,9H2,2H3,(H,13,14)
    • InChI Key: KQYRTTOYEHEKCD-UHFFFAOYSA-N
    • SMILES: S(CC=C)C(NC(C)C1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 237.06475
  • Monoisotopic Mass: 237.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 331.2°Cat760mmHg
  • Flash Point: 154.1°C
  • Refractive Index: 1.604
  • PSA: 12.03

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